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Compound of Interest

Compound Name:
(R)-N-(2,3-Dihydro-1H-indenyl)-2-

amino adenosine

Cat. No.: B14786811

Get Quote

To our valued researchers, scientists, and drug development professionals,

Our commitment to providing accurate and actionable scientific information necessitates a

crucial clarification regarding the topic of this guide. Following an extensive search of the

current scientific literature and pharmacological databases, we have been unable to identify a

compound designated as CI-947 with established applications in hypertension research.

The initial search did not yield any specific data related to a molecule with this identifier in the

context of antihypertensive mechanisms or its use in experimental models of hypertension. It is

possible that "CI-947" may be an internal, preclinical designation that has not yet entered the

public domain, a typographical error, or an outdated name for a compound that is now known

by a different identifier.

We did, however, find information on a compound named CIN-107 (baxdrostat), which is

currently in clinical trials for uncontrolled hypertension.[1] However, without confirmation, we

cannot assume this is the compound of interest.

To ensure the scientific integrity and utility of this guide, we kindly request that you verify the

compound designation.
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Once the correct compound name is provided, we are fully prepared to develop a

comprehensive set of Application Notes and Protocols that will adhere to the rigorous

standards of scientific excellence you expect. This will include:

In-depth analysis of the compound's mechanism of action.

Detailed, step-by-step protocols for its application in relevant in vitro and in vivo hypertension

models.

Data presentation in clear, comparative tables.

Visualization of signaling pathways and experimental workflows using Graphviz diagrams.

Thorough citation of authoritative sources to support all claims and protocols.

We are dedicated to supporting your research endeavors with high-quality, reliable information.

Please provide the corrected compound name, and we will proceed with generating the

requested detailed guide.

We appreciate your understanding and look forward to assisting you further.

Sincerely,

The Gemini Senior Application Scientist Team

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 3 Tech Support

https://www.benchchem.com/product/b14786811?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14786811?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

